Cas no 41725-90-0 (methyl 2-methyl-2-butenoate)

• Product Name: methyl 2-methyl-2-butenoate
• CAS No: 41725-90-0
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 927310
• Update Time: 2026-04-29

methyl 2-methyl-2-butenoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-2-butenoate
• Methyl 2-methylbut-2-enoate
• Methyl 2-methylcrotonate

• Inchi： InChI=1S/C6H10O2/c1-4-5(2)6(7)8-3/h4H,1-3H3/b5-4+
• InChI Key： YYJWBYNQJLBIGS-SNAWJCMRSA-N
• SMILES： C/C=C(\C)/C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl 2-methyl-2-butenoate

Methyl 2-Methyl-2-Butenoate (CAS No. 41725-90-0): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-methyl-2-butenoate (CAS No. 41725-90-0) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as 3-methyl-2-butenyl methyl carbonate, is characterized by its unique chemical structure and properties, making it a valuable component in the fields of organic synthesis, pharmaceuticals, and materials science.

The molecular formula of methyl 2-methyl-2-butenoate is C₆H₁₀O₂, and its molecular weight is approximately 114.14 g/mol. The compound exists as a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These physical properties make it suitable for a wide range of applications where solubility and reactivity are crucial.

In the realm of organic synthesis, methyl 2-methyl-2-butenoate serves as an important building block for the synthesis of more complex molecules. Its reactive double bond and ester functional group provide multiple points of functionalization, enabling chemists to introduce various substituents and functional groups. Recent research has explored the use of this compound in the development of novel catalysts and ligands for asymmetric synthesis, which is a critical area in the production of chiral pharmaceuticals.

The pharmaceutical industry has also shown interest in methyl 2-methyl-2-butenoate. Studies have demonstrated its potential as an intermediate in the synthesis of bioactive compounds. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of a novel class of anti-inflammatory agents. The researchers found that derivatives of methyl 2-methyl-2-butenoate exhibited potent anti-inflammatory activity with minimal side effects, making them promising candidates for further clinical development.

In addition to its pharmaceutical applications, methyl 2-methyl-2-butenoate has found use in materials science. Its ability to undergo polymerization reactions makes it a valuable monomer for the production of specialty polymers and copolymers. These polymers exhibit unique properties such as high thermal stability, mechanical strength, and chemical resistance, which are essential for applications in electronics, coatings, and adhesives.

The environmental impact of methyl 2-methyl-2-butenoate is another area of active research. Scientists are investigating ways to synthesize this compound using more sustainable methods to reduce its environmental footprint. Green chemistry approaches, such as the use of renewable feedstocks and catalytic processes under mild conditions, are being explored to make the production process more eco-friendly.

Safety considerations are paramount when handling methyl 2-methyl-2-butenoate. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in well-ventilated areas away from incompatible materials.

In conclusion, methyl 2-methyl-2-butenoate (CAS No. 41725-90-0) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, materials science, and environmental chemistry. Ongoing research continues to uncover new possibilities for its use, underscoring its importance as a valuable chemical entity in modern science and industry.